The safe operation of distribution network is a prerequisite for the stable operation of CFETR. The electricity load is classified succinctly in this article to identify specific properties. By calculating the influence of CFETR load operation on the distribution network stability in Matlab, a comprehensive analysis of the interaction between load and distribution network is carried out. According to load statistics and stability analysis, the general principle and method of parameters determination for CFETR distribution network is obtained. The power flow is calculated by ETAP 12.6.0 simultaneously to verify the feasibility of the CFETR distribution network configuration.

Regular maintenance of the nuclear fusion reactor vessel is essential. However, due to the complex physical and geometric conditions inside the reactor vessel, the implementation of this work is facing great difficulties. The existing cantilever robot or in-vessel remote operating system is unable to complete complex tasks because of its single function and poor system coordination. Based on the above research background and the practical application requirements, a composite multi-joint remote operation robot platform which can be used in the internal environment of the nuclear fusion vessel and has the ability of moving, observing and controlling is designed in this paper. The platform consists of three parts: the suspended multi-joint mobile robot system, the peristaltic multi-joint mobile robot system and the multi-robot coordinated control system. First of all, based on the physical model and environmental characteristics of the EAST nuclear fusion vessel, through the analysis of the functional requirements and design specifications of the robot platform, the modular mechanism design and function analysis of each component system are carried out. Secondly, through the analysis of the gravity compensation effect of the multi-robot coordinated control system for the suspended multi-joint manipulator, how to enhance the load capacity of the whole system through a bidirectional coordinated control is studied. Finally, in order to verify the effectiveness of the developed system, the basic motion and load-bearing performance of each component of the prototype are tested by actually building a simulation environment for the EAST nuclear fusion vessel. The experimental results show that the prototype of the robot platform has good kinematic and mechanical properties and load-bearing performance, and meets the design requirements in function.

Digital Pulse Processing offers multiple advantages over traditional analogue processing chains. As a disadvantage, produce gigabytes of data every second. Storing and processing such data rates in real-time still remains a challenge. Analogue solutions are not riddled with this issue, however, they offer limited flexibility and modifiability. This work highlights the advantages of Digital Pulse Processing over Analogue Pulse Processing and describes a successful implementation of a digital pulse detection and acquisition system based on Field Programmable Gate Arrays. The system is tasked with processing pulses generated by a Photo Multiplier Tube nuclear detector. Incoming signals are sampled at a 1 GS/s rate, so to enable full acquisition resolution, throughput is reduced with digital detection filters and leading-edge triggering or with a derivative zero-crossing detector. Three different fast timing filters are adapted to high-speed real-time acquisition and compared in a simulated scenario. A trapezoidal filter is implemented in firmware alongside the detection channel for pulse height analysis. Thanks to the use of reprogrammable devices, the system remains versatile and can be remotely adapted to different needs with no additional hardware costs.

LPPFusion is developing a source of fusion energy using the dense plasma focus device and p-B11 fuel, a combination we call Focus Fusion. So far, this project has led to the achievement of the highest confined ion energies of any fusion experiment (> 200 keV) as well as, recently, the lowest impurities of any fusion plasma. Among privately-funded fusion efforts, our experiments have achieved the highest ratio of fusion energy generation to device energy input (wall-plug efficiency) and the highest nτT product of 3.4 × 1020 keV-s/cm3. Our calculations and simulations indicate that the quantum magnetic field effect will allow a great reduction in bremsstrahlung radiation with p-B11 fuel. For commercial fusion, this approach has several major advantages. The small size and simplicity of design of the DPF can lead to 5 MW generators that are much cheaper than any existing energy source, that can be manufactured by mass production and that can be located close to loads. It shares with other p-B11 approaches a lack of neutron damage and radioactive waste. Direct energy conversion of the ion beam and x-rays produced by the device avoids the high costs associated with thermal cycles. With adequate, but still modest, financial resources we anticipate working prototype generators could be ready for production by 2026–2030.

In this paper, we have investigated the method to study non-stationary signal characteristics in plasma tokamak using the combination of Multichannel Variational Mode Decomposition (MVMD) and Singular Value Decomposition (SVD). We have applied this technique directly without any signal preprocessing techniques over the Mirnov coil signals to analyze the magnetic fluctuations produced by the rotating magnetic fields of the plasma in tokamaks. Extraction of Principal axes (PA) and Principal Components (PC) of multichannel Mirnov coil signals are through the singular value decomposition technique. The Multichannel variational mode decomposition technique is provided with a PC matrix to identify the dominant harmonics as K-modes. Finally, the Time–frequency analysis is carried out using Hilbert Transform (HT). The proposed technique handles multichannel Mirnov coil signals in parallel to frequency identification, and also to understand the poloidal structure during current perturbation. Artificially simulated data and Mirnov coil signals from Golem Tokamak aided in testing the proposed technique. In Golem data during the present rise phase, transition happens in the current perturbation from m = 4, poloidal structures to m = 3, and m = 2. The simulated data and Golem tokamak data generated the results of the proposed model. The article also compared this with other existing signal decomposition techniques.

In this study, a subcooled flow boiling experiment was conducted to analyze the critical heat flux (CHF) of a hypervapotron (HV) channel based on the one-side high-heat load condition. The experimental loop used in this study was operated at high values of pressure (20 bar), flow rate (1.5 kg/s), and fluid temperature (150 °C) with a one-side joule heating system capable of loading a high heat of 14.8 MW/m2. We analyzed the effect of the system parameters on the CHF of the HV channel and determined that the CHF increased at high subcooling and flow rate. This can be attributed to the strengthening of forced convective heat transfer and rapid condensation of the vapor under the aforementioned conditions. Additionally, the CHF tended to increase with the increasing pressure, owing to the decreased bubble size under pressure ranges of 1 to 10 bar. Furthermore, we evaluated the prediction performance of the existing subcooled flow boiling correlations considering the CHF of HV. However, most correlations tended to underpredict as they were developed based on smooth channels. Therefore, we modified the Inasaka and Nariai CHF correlation and developed a novel HV CHF correlation using PYTHON and the artificial intelligence regression method. The mean absolute error and root mean square error of the proposed correlation are 10.68% and 11.99%, respectively, which are significantly lower than those of existing correlations. It is recommended that the newly developed CHF correlation be utilized at an inlet bulk temperature of 40–140 °C, a mass flow rate of 0.071–0.284 kg/s, and a pressure of 1–10 bar.

In the last several years, great progress of optical and spectroscopic diagnostics has been achieved on the HL-2A tokamak. The main physical goal of these diagnostics is to measure plasma parameters for research of turbulence and transport. These diagnostics include: (1) a Phase Contrast Imaging to calculate wavenumber spectra based on a 10.6-μm CO2 laser, (2) a multi-channel (48 channels now and 324 channels for future) Beam Emission Spectroscopy (BES) based on neutral beam injection to measure Doppler-shifted 659.1-nm Dα line for density fluctuation measurement, (3) a four-channel Lyman-Alpha-Based BES (LAB) to measure 121-nm vacuum ultraviolet line for edge density fluctuation measurement, (4) a Gas Puff Imaging (GPI) to measure the intensity of 587.6-nm He I line to investigate plasma evolution, (5) a Multi-Color GPI (MC-GPI) to specify electron temperature and plasma density based on the line-intensity-ratio technique, (6) a Doppler Coherent Imaging Spectroscopy (CIS) to measure two-dimensional plasma velocity, (7) a Near-Infrared PCI (NI-PCI) based on a 1.55-μm fiber laser, (8) a Main-Ion Charge eXchange Recombination Spectroscopy (MI-CXRS) for main ion temperature measurement, and (9) a Fast Ion Dα Imaging (FIDA-I) to image two-dimensional energetic ion profiles. The main characteristic of these diagnostics is the high spatiotemporal resolution which is at the orders of millimeters and microseconds to meet the requirement of turbulence investigation. First experimental results obtained by using some of these new diagnostics, such as poloidal asymmetry of flow velocity during edge localized modes (ELMs), localized pedestal mode in high-β ELM-free H-mode, two-dimensional evolution of density blobs and the quasi-coherent mode in H-mode configuration, are also presented.

When the power supply of superconducting magnet for Comprehensive Research Facility for Fusion Technology (CRAFT) is operating under short circuit condition and overload, the commutation overlap angle changes dynamically, which greatly increases the complexity in the system modeling and the difficulty in control. To solve these problems, by replacing the circular arc with small bowstring, the dynamic mathematical model under short-circuit operation can be simplified. In order to precisely adjust the impact speed and amplitude of impulse current under short circuit operation, an open-loop control strategy is proposed based on dynamic mathematical model, which can get the excellent performances, inherent stability, fast response and no overshoot. The instantaneous current sharing control strategy using virtual impedance is designed to solve the problem of serious overload and dynamic current sharing under short circuit operation, which thereby ensures the overall overload capacity of superconducting magnet power supply. At last, simulations and experiments are conducted, and results validate the feasibility of the proposed methods.

A variety of new materials have been developed during the past two decades in China to support the design and construction of key components for next step fusion devices. Most recently, a domestic project, promoted by the engineering design of China Fusion Engineering Test Reactor (CFETR), has been launched to preliminarily investigate the performance of advanced fusion materials after neutron irradiation. The goal of this paper is to introduce the preparation for the coming neutron irradiation campaign. The development status and acceptance of some outstanding fusion materials are briefly reviewed with the main description focusing on some high-performance 9Cr-ODS steels, Cu–0.3Al2O3 alloys, W-K and W-ZrC alloys for blanket/divertor components. The principles for screening suitable materials out from several candidates are suggested, which consider low activation, sufficient production scale, homogeneous microstructures, safety margin and repeatability of basic properties as the basic requirements. As a recommended approach for neutron irradiation tests, the small sample testing technology (SSTT) is highlighted in this paper. Further development of SSTT using inverse finite element method (FEM) and energy equivalent principle is performed for new designs of small tensile samples.